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For Researchers, Scientists, and Drug Development Professionals

Introduction
Trans-glutaconic acid, systematically known as (E)-pent-2-enedioic acid, is a dicarboxylic acid

with the molecular formula C₅H₆O₄. It exists as a colorless solid and is the trans-isomer of

glutaconic acid.[1] This unsaturated organic compound is of interest in various biochemical

pathways and serves as a potential building block in organic synthesis. This guide provides a

comprehensive overview of its physical properties, supported by experimental data and

methodologies, to assist researchers and professionals in its application.

Chemical Structure and Isomerism
Trans-glutaconic acid is structurally related to the saturated glutaric acid. The presence of a

carbon-carbon double bond in the trans configuration distinguishes it from its geometric isomer,

cis-glutaconic acid. This difference in stereochemistry leads to distinct physical properties, such

as a higher melting point for the trans isomer.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7820867?utm_src=pdf-interest
https://www.chemicalbook.com/SpectrumEN_628-48-8_1HNMR.htm
https://en.wikipedia.org/wiki/Glutaconic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


trans-Glutaconic Acid cis-Glutaconic Acid Glutaric Acid

HOOC(CH₂)CH=CHCOOH HOOC(CH₂)CH=CHCOOHIsomerization
HOOC(CH₂)₃COOH

Saturation

Saturation

Click to download full resolution via product page

Caption: Relationship between trans-glutaconic acid, its cis-isomer, and its saturated analogue,

glutaric acid.

Quantitative Physical Properties
The key physical properties of trans-glutaconic acid are summarized in the table below.

Property Value Reference

Molecular Formula C₅H₆O₄ [3]

Molar Mass 130.099 g/mol [2]

Appearance Colorless solid [2]

Melting Point 137-139 °C [2]

Solubility in Water Soluble [3]

pKa
Weakly acidic (Specific values

not found)
[4]

Experimental Protocols
Detailed methodologies for determining the key physical properties of organic compounds like

trans-glutaconic acid are outlined below.

Melting Point Determination
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The melting point of trans-glutaconic acid is determined using the capillary method.

Workflow for Melting Point Determination

Sample Preparation:
Finely powder the crystalline trans-glutaconic acid.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in a melting point apparatus.

Heating:
Heat the apparatus rapidly to a temperature just below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

Observation:
Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the last solid disappears (completion of melting).

Result:
The recorded range is the melting point of the sample.
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Caption: Standard workflow for determining the melting point of a solid organic compound.

Solubility Determination
The solubility of trans-glutaconic acid in water can be qualitatively and quantitatively

determined. A general procedure for qualitative assessment is as follows:

Sample Preparation: Weigh a small, known amount of trans-glutaconic acid (e.g., 10 mg).
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Solvent Addition: Add a small, measured volume of deionized water (e.g., 1 mL) to a test

tube containing the sample.

Mixing: Agitate the mixture vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature.

Observation: Visually inspect the solution for any undissolved solid. If the solid dissolves

completely, the compound is considered soluble under these conditions.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra are crucial for the structural elucidation of trans-glutaconic acid.

Sample Preparation: Dissolve a small amount of trans-glutaconic acid in a suitable

deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Data Acquisition: Acquire the spectra on a high-field NMR spectrometer.

Data Analysis: Process the raw data (Fourier transformation, phase correction, and baseline

correction) to obtain the final spectrum. Chemical shifts are reported in parts per million

(ppm) relative to a standard.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in trans-glutaconic acid.

Sample Preparation: The solid sample can be analyzed as a KBr pellet or as a mull in Nujol.

Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

Data Analysis: Identify the characteristic absorption bands for the carboxylic acid (O-H and

C=O stretching) and alkene (C=C and C-H stretching) functional groups.

UV-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy provides information about the electronic transitions within the molecule,

particularly the conjugated system.

Sample Preparation: Prepare a dilute solution of trans-glutaconic acid in a UV-transparent

solvent, such as water or ethanol.

Data Acquisition: Record the absorbance spectrum over the UV-Vis range (typically 200-800

nm).

Data Analysis: Determine the wavelength of maximum absorbance (λmax), which is

characteristic of the chromophore. For α,β-unsaturated carbonyl compounds like trans-

glutaconic acid, the λmax is expected in the UV region. Studies on similar dicarboxylic acids

suggest that the absorption below 275 nm can be very weak.[5]

Conclusion
This technical guide provides a foundational understanding of the key physical properties of

trans-glutaconic acid. The presented data and experimental protocols are intended to support

researchers in the effective handling, characterization, and application of this compound in their

scientific endeavors. Further investigation is warranted to determine the specific pKa values

and detailed spectral assignments under various experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of trans-Glutaconic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820867#physical-properties-of-trans-glutaconic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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